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Compound of Interest

Compound Name: Anticancer agent 61

Cat. No.: B12407225

An in-depth analysis of "Anticancer agent 61" reveals that this designation does not refer to a
single, universally recognized compound. Instead, it appears as a placeholder or internal
identifier in various research publications, each describing a different chemical entity. To
provide a precise and relevant comparison guide, it is crucial to first identify the specific
"Anticancer agent 61" of interest.

The Ambiguity of "Anticancer Agent 61"

Multiple distinct compounds have been referred to as "Anticancer agent 61" in scientific
literature:

o A Carbazole Derivative: One study identifies "Anticancer agent 61 (compound 3v)" as a
potent, orally active carbazole derivative. This compound has demonstrated antiproliferative
activity against several cancer cell lines, with specific IC50 values reported as 1.12 uM for
HepG2, 1.97 uM for Bel-7402, and 1.08 uM for MCF-7 cells.[1]

 Disulfiram (DSF): In the context of drug repurposing, Disulfiram (DSF), a medication
traditionally used for treating alcohol addiction, has been investigated as a "potential non-
chemotherapeutic adjuvant anticancer agent (61)".[2][3][4] Its anticancer effects are linked to
various mechanisms, including the induction of apoptosis by cell cycle arrest and inhibition of
mitochondrial function.[2][3][4]

o A Copper Complex: Research on metal-based therapeutics has highlighted a specific copper
complex as a "potent anticancer agent[5][6][7]".[8] The anticancer activity of such metal
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complexes is often attributed to their ability to generate reactive oxygen species (ROS),
cause DNA damage, and disrupt cellular functions like proliferation and differentiation.[8]

o Other Mentions: The term "anticancer agent (61)" also appears in broader discussions within
scientific articles, where it may refer to a compound from a cited study without providing its
specific name or structure within the main text. These mentions can be found in research
concerning scorpion venom toxins, pyrvinium pamoate, and furopyrimidine-based kinase
inhibitors, among others.[9]

Next Steps

To proceed with the creation of a detailed comparison guide, including quantitative data,
experimental protocols, and signaling pathway diagrams, clarification is required. Please
specify which of the above-mentioned compounds, or another not listed, is the "Anticancer
agent 61" you wish to be the subject of this guide. Once the specific agent is identified, a
comprehensive analysis of its cross-resistance profile, mechanism of action, and comparative
performance can be conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Drug functional remapping: a new promise for tumor immunotherapy - PMC
[pmc.ncbi.nlm.nih.gov]

3. Frontiers | Drug functional remapping: a new promise for tumor immunotherapy
[frontiersin.org]

4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

5. mdpi.com [mdpi.com]

6. Pyrvinium Pamoate: Past, Present, and Future as an Anti-Cancer Drug - PMC
[pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2020.02011/full
https://www.researchgate.net/publication/293637599_Furo23-dpyrimidine_based_derivatives_as_kinase_inhibitors_and_anticancer_agents
https://www.benchchem.com/product/b12407225?utm_src=pdf-body
https://www.benchchem.com/product/b12407225?utm_src=pdf-body
https://www.benchchem.com/product/b12407225?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/search.html?q=carbazole&ft=&fa=&fp=
https://pmc.ncbi.nlm.nih.gov/articles/PMC11949826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11949826/
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2025.1519355/full
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2025.1519355/full
https://pdfs.semanticscholar.org/7634/f293db90affc63cadfcc9f8511a3854ba287.pdf
https://www.mdpi.com/1422-0067/26/21/10516
https://pmc.ncbi.nlm.nih.gov/articles/PMC9775650/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9775650/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

7. researchgate.net [researchgate.net]

8. Frontiers | Pioneering Study on Rhopalurus crassicauda Scorpion Venom: Isolation and
Characterization of the Major Toxin and Hyaluronidase [frontiersin.org]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Cross-resistance studies with "Anticancer agent 61"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12407225#cross-resistance-studies-with-anticancer-
agent-61]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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